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Key Handling & Storage Specifications

The table below summarizes the key physical properties and storage guidelines for Azide-PEG6-Tos from

the search results.

Property Specification

Appearance Colorless to light yellow liquid [1] [2] [3]

Recommended Storage -20°C in pure form; short-term at 4°C possible [4] [1] [2]

Short-term Storage 0 - 4°C (days to weeks) [1]

Long-term Storage -20°C (months to years); -80°C when in solvent (6 months) [1] [2]

Shipping Condition Ambient temperature [4] [2] [5]

Solubility Soluble in aqueous media and DMSO [6] [1]

Purity Typically ≥95% to ≥98% [4] [1] [3]

Stability Concerns & Degradation Pathways
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Based on its chemical structure, Azide-PEG6-Tos is sensitive to several factors. The diagram below outlines

the primary degradation pathways and their consequences.

Azide-PEG6-Tos Degradation Factor

Chemical MechanismHeat/High Temp Light ExposureMoisture

Observed ConsequenceAzide Decomposition Tosylate Hydrolysis Oxidation

Loss of Click Reactivity Loss of Coupling Efficiency Color Change (Yellowing)

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to common problems related to Azide-PEG6-Tos stability:

Unexpected Color Change: A color change from colorless to dark yellow indicates potential

decomposition.

Action: Re-purify the compound using standard chromatography techniques or discard it. For

future batches, ensure strict storage at -20°C, protected from light, and under an inert
atmosphere if possible [1] [3].

Low Coupling Efficiency in Tosylate Reactions: The tosylate group is a good leaving group for

nucleophilic substitution, but its reactivity can decline [6] [4].

Action: Confirm that your material has been stored properly and is not old. Use fresh, dry
solvents to prevent hydrolysis of the tosylate group. Test the reactivity of your compound with a

standard nucleophile if possible.
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Poor Yield in Click Chemistry Reactions: The azide group can decompose, losing its reactivity

toward alkynes, DBCO, or BCN [6] [2].

Action: Verify the integrity of the azide group by analytical methods like IR spectroscopy
(looking for the characteristic azide peak around ~2100 cm⁻¹) before use. Ensure the

compound has not been exposed to excessive heat, UV light, or strong reducing agents.

Recommended Quality Control Practices

To proactively prevent stability issues, consider these quality control measures:

Routine Analysis: Periodically check stored material using Thin Layer Chromatography (TLC) or

analytical HPLC to monitor for the appearance of decomposition by-products.
Spectroscopic Verification: Use ¹H NMR to confirm the molecular structure and purity. Key signals

to look for include the aromatic protons of the tosyl group (δ 7.78 and 7.33 ppm) and the methylene
protons adjacent to the azide (δ 3.38 ppm) [1].

Handling: Always allow the vial to warm to room temperature in a desiccator before opening to
prevent condensation of moisture inside the container. Weigh out material quickly and seal the

container tightly immediately after use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-stability-issues
https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-stability-issues
https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-stability-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520180?utm_src=pdf-bulk
https://www.smolecule.com/products/s520180?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

